Superior Streptavidin Immobilization: BCN vs DBCO
A direct comparative study evaluating BCN and DBCO click reactions on azido-functionalized polymer brushes revealed that the use of a BCN-functionalized probe led to remarkably higher streptavidin immobilization compared to an equivalent DBCO-biotin construct under identical microspotting conditions [1].
| Evidence Dimension | Streptavidin immobilization density (relative binding signal) |
|---|---|
| Target Compound Data | Significantly higher signal (visualized by fluorescence) for BCN-biotin conjugate |
| Comparator Or Baseline | DBCO-biotin conjugate |
| Quantified Difference | Qualitatively described as 'remarkably higher' immobilization for BCN compared to DBCO |
| Conditions | Azido-functionalized antifouling polymer brushes; microspotting; streptavidin-Cy3 detection |
Why This Matters
This indicates that for applications requiring maximal surface capture efficiency (e.g., microarray printing, biosensor fabrication), Endo-BCN-PEG2-Biotin offers a significant performance advantage over widely used DBCO-based alternatives.
- [1] Delamarche, E. et al. Evaluation of Dibenzocyclooctyne and Bicyclononyne Click Reaction on Azido-Functionalized Antifouling Polymer Brushes via Microspotting. Adv. Mater. Interfaces 2022, 9, 2102325. View Source
